Cas no 2229244-44-2 (tert-butyl N-{2-3-(aminomethyl)-2,2-dimethylcyclopropyl-5-chlorophenyl}carbamate)

Tert-butyl N-{2-[3-(aminomethyl)-2,2-dimethylcyclopropyl]-5-chlorophenyl}carbamate is a specialized carbamate-protected amine intermediate used in organic synthesis and pharmaceutical research. Its key structural features include a rigid 2,2-dimethylcyclopropyl group and a protected amine moiety, offering stability and controlled reactivity for further functionalization. The tert-butyloxycarbonyl (Boc) group ensures selective deprotection under mild acidic conditions, facilitating its use in multi-step syntheses. The presence of a chlorophenyl group enhances its utility in constructing bioactive molecules, particularly in medicinal chemistry applications. This compound is valued for its high purity, well-defined reactivity, and compatibility with a range of coupling and derivatization reactions, making it a versatile building block for complex molecular architectures.
tert-butyl N-{2-3-(aminomethyl)-2,2-dimethylcyclopropyl-5-chlorophenyl}carbamate structure
2229244-44-2 structure
Product Name:tert-butyl N-{2-3-(aminomethyl)-2,2-dimethylcyclopropyl-5-chlorophenyl}carbamate
CAS No:2229244-44-2
MF:C17H25ClN2O2
MW:324.845603704453
CID:6596067
PubChem ID:165827058
Update Time:2025-06-08

tert-butyl N-{2-3-(aminomethyl)-2,2-dimethylcyclopropyl-5-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{2-3-(aminomethyl)-2,2-dimethylcyclopropyl-5-chlorophenyl}carbamate
    • EN300-1889633
    • 2229244-44-2
    • tert-butyl N-{2-[3-(aminomethyl)-2,2-dimethylcyclopropyl]-5-chlorophenyl}carbamate
    • Inchi: 1S/C17H25ClN2O2/c1-16(2,3)22-15(21)20-13-8-10(18)6-7-11(13)14-12(9-19)17(14,4)5/h6-8,12,14H,9,19H2,1-5H3,(H,20,21)
    • InChI Key: VRGPSCUBMPXIQE-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C1C(CN)C1(C)C

Computed Properties

  • Exact Mass: 324.1604557g/mol
  • Monoisotopic Mass: 324.1604557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 64.4Ų

tert-butyl N-{2-3-(aminomethyl)-2,2-dimethylcyclopropyl-5-chlorophenyl}carbamate Pricemore >>

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Additional information on tert-butyl N-{2-3-(aminomethyl)-2,2-dimethylcyclopropyl-5-chlorophenyl}carbamate

Introduction to Tert-butyl N-{2-3-(aminomethyl)-2,2-dimethylcyclopropyl-5-chlorophenyl}carbamate (CAS No. 2229244-44-2)

Tert-butyl N-{2-3-(aminomethyl)-2,2-dimethylcyclopropyl-5-chlorophenyl}carbamate, with the CAS number 2229244-44-2, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered attention due to their potential biological activity and structural complexity. The presence of multiple functional groups, including a tert-butyl group and a chlorophenyl moiety, makes it a versatile candidate for further investigation in drug discovery and development.

The structural features of this compound contribute to its unique chemical properties. The tert-butyl group, for instance, provides steric hindrance, which can influence the compound's solubility and metabolic stability. On the other hand, the chlorophenyl ring introduces electronic and steric effects that can modulate interactions with biological targets. These characteristics make Tert-butyl N-{2-3-(aminomethyl)-2,2-dimethylcyclopropyl-5-chlorophenyl}carbamate a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. Tert-butyl N-{2-3-(aminomethyl)-2,2-dimethylcyclopropyl-5-chlorophenyl}carbamate has been studied for its potential role in various pharmacological applications. Its molecular structure suggests that it may interact with enzymes and receptors involved in key biological processes. This has led to its investigation as a possible lead compound for the development of new drugs.

The synthesis of Tert-butyl N-{2-3-(aminomethyl)-2,2-dimethylcyclopropyl-5-chlorophenyl}carbamate involves a series of carefully orchestrated chemical reactions. The process typically begins with the preparation of key intermediates, such as the chlorophenyl derivative and the tert-butyl carbamate moiety. These intermediates are then combined in a multi-step synthesis to yield the final product. The synthesis route must be optimized to ensure high yield and purity, which are crucial for pharmaceutical applications.

The pharmacological properties of Tert-butyl N-{2-3-(aminomethyl)-2,2-dimethylcyclopropyl-5-chlorophenyl}carbamate have been evaluated through various in vitro and in vivo studies. These studies aim to determine its efficacy, selectivity, and safety profile. Preliminary results suggest that this compound may exhibit significant biological activity, making it a valuable asset in the search for new therapeutic agents.

The development of new drugs is a complex process that involves extensive research and testing. Tert-butyl N-{2-3-(aminomethyl)-2,2-dimethylcyclopropyl-5-chlorophenyl}carbamate represents an important step forward in this endeavor. Its unique structure and potential biological activity make it a promising candidate for further investigation. As research continues, it is expected that more insights will be gained into its pharmacological properties and potential therapeutic applications.

In conclusion, Tert-butyl N-{2-3-(aminomethyl)-2,2-dimethylcyclopropyl-5-chlorophenyl}carbamate (CAS No. 2229244-44-2) is a compound with significant potential in the field of pharmaceutical chemistry. Its structural features and pharmacological properties make it an attractive candidate for further study. As research progresses, it is hoped that this compound will contribute to the development of new drugs that address unmet medical needs.

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